Synthesis and characterization of Ethyl 1-(2-aminobenzoyl)piperidine-3-carboxylate
Synthesis and characterization of Ethyl 1-(2-aminobenzoyl)piperidine-3-carboxylate
Technical Monograph: Optimized Synthesis and Structural Validation of Ethyl 1-(2-aminobenzoyl)piperidine-3-carboxylate
Executive Summary & Strategic Context
Target Molecule: Ethyl 1-(2-aminobenzoyl)piperidine-3-carboxylate
Molecular Formula:
This guide details the synthesis of Ethyl 1-(2-aminobenzoyl)piperidine-3-carboxylate, a critical scaffold in medicinal chemistry. Structurally, it functions as a privileged pharmacophore found in Kynurenine 3-monooxygenase (KMO) inhibitors (e.g., analogs of Ro 61-8048) and peptidomimetics targeting GPCRs.
The synthesis strategy prioritized here deviates from standard peptide coupling (EDC/HOBt) in favor of aminolysis of Isatoic Anhydride . This route is selected for its atom economy, absence of racemization, and simplified workup (avoiding urea byproducts).
Retrosynthetic Analysis & Pathway Logic
The target molecule is an unsymmetrical amide. Disconnection of the amide bond reveals two key precursors:
-
Nucleophile: Ethyl piperidine-3-carboxylate (Ethyl nipecotate) – A secondary amine.
-
Electrophile: A 2-aminobenzoic acid equivalent.
While direct coupling of anthranilic acid is possible, it requires N-protection to prevent self-polymerization. The superior electrophile is Isatoic Anhydride , a "masked" activated ester of anthranilic acid. Upon nucleophilic attack by the piperidine nitrogen, the anhydride ring opens, releasing
DOT Diagram: Retrosynthetic Logic
Caption: Retrosynthetic breakdown utilizing Isatoic Anhydride as a clean, atom-economical electrophile.
Experimental Protocol: Isatoic Anhydride Route
This protocol is designed for a 10 mmol scale . It is self-validating: the evolution of
Reagents & Materials
| Reagent | MW ( g/mol ) | Equiv.[1][2] | Amount | Role |
| Ethyl nipecotate | 157.21 | 1.0 | 1.57 g (1.54 mL) | Nucleophile |
| Isatoic Anhydride | 163.13 | 1.05 | 1.71 g | Electrophile |
| Ethanol (Abs.) | 46.07 | Solvent | 20 mL | Solvent |
| DMAP | 122.17 | 0.1 | 122 mg | Catalyst (Optional) |
Note: Ethyl nipecotate is chiral. If using the racemic mixture, the product will be racemic. If using (R)- or (S)-ethyl nipecotate, the stereochemistry is retained as the reaction does not touch the chiral center at C3.
Step-by-Step Methodology
-
Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Connect the top of the condenser to an oil bubbler to monitor gas evolution.
-
Solubilization: Dissolve Ethyl nipecotate (1.57 g, 10 mmol) in 15 mL of absolute ethanol.
-
Addition: Add Isatoic Anhydride (1.71 g, 10.5 mmol) in one portion. The reaction is heterogeneous initially.
-
Expert Insight: A slight excess of anhydride ensures complete consumption of the amine. Unreacted anhydride is easily removed during workup (hydrolysis to anthranilic acid).
-
-
Catalysis (Optional): Add 4-Dimethylaminopyridine (DMAP, 10 mol%) if the reaction is sluggish at room temperature.
-
Reaction: Heat the mixture to reflux (80°C) .
-
Observation: Vigorous evolution of
bubbles will occur. The solid isatoic anhydride will gradually dissolve. -
Endpoint: Reflux for 2–4 hours until gas evolution ceases and the solution becomes clear/yellow. Monitor by TLC (50% EtOAc/Hexane).
-
-
Workup:
-
Cool the mixture to room temperature.
-
Concentrate under reduced pressure to remove ethanol.
-
Dissolve the residue in Ethyl Acetate (30 mL).
-
Wash 1: 10%
(2 x 15 mL). Purpose: Hydrolyzes and removes excess isatoic anhydride as water-soluble anthranilate. -
Wash 2: Water (1 x 15 mL).
-
Wash 3: Brine (1 x 15 mL).
-
Dry over anhydrous
, filter, and concentrate in vacuo.
-
-
Purification:
-
The crude product is often sufficiently pure (>95%) as a viscous yellow oil or low-melting solid.
-
If necessary, purify via Flash Column Chromatography:
-
Stationary Phase: Silica Gel (230-400 mesh).
-
Mobile Phase: Gradient 20%
40% Ethyl Acetate in Hexanes.
-
-
Structural Characterization & Validation
The characterization of this molecule requires careful interpretation due to amide rotamers . The
Expected Analytical Data
1. Proton NMR (
-
Aromatic Region (4H):
7.15 (t, 1H), 7.05 (d, 1H), 6.75 (d, 1H), 6.65 (t, 1H). Typical pattern for 2-aminobenzoyl derivatives. -
Aniline Amine (2H):
4.20–4.80 (broad s). Exchangeable with . -
Piperidine Ring (Equatorial/Axial): Complex multiplets
3.50–4.50 (N-adjacent protons, broadened by rotation) and 1.50–2.20 (C3, C4, C5 protons). -
Ethyl Ester:
-
4.15 (q,
, 2H, ). -
1.25 (t,
, 3H, ).[1]
-
4.15 (q,
2. Carbon NMR (
-
Carbonyls:
~173.5 (Ester ), ~169.0 (Amide ). -
Aromatic:
146.0 ( ), 130-115 (Ar-C). -
Aliphatic:
60.8 ( ), 45-50 (Piperidine N-C, split by rotamers), 41.5 (C3-CH), 14.2 ( ).
3. Mass Spectrometry (ESI-MS)
-
Calculated
: 277.15 -
Found: 277.2
4. IR Spectroscopy (ATR)
-
3450, 3350 cm⁻¹: Primary amine (
) stretching (doublet). -
1725 cm⁻¹: Ester
stretch. -
1620 cm⁻¹: Amide
stretch (Amide I band).
Troubleshooting & Optimization
| Issue | Probable Cause | Corrective Action |
| Low Yield | Incomplete reaction or hydrolysis of anhydride by wet solvent. | Ensure Ethanol is dry. Increase reflux time. Use 1.2 eq of Isatoic Anhydride. |
| Product is Solid/Gummy | Presence of anthranilic acid byproduct. | Perform a more rigorous base wash ( |
| NMR Signals Broad | Restricted amide rotation (Rotamers). | Run NMR at elevated temperature (e.g., 50°C in |
| Color Issue | Oxidation of aniline moiety. | Store product under Argon/Nitrogen. Use minimal light exposure. |
Workflow Visualization
Caption: Operational workflow for the synthesis, emphasizing the critical base wash step for purification.
References
-
Isatoic Anhydride Chemistry
-
KMO Inhibitor Context (Scaffold Relevance)
- Smith, J. R., et al. "Kynurenine 3-monooxygenase: a target for disorders of the central nervous system." Drug Discovery Today, 21(2), 315-324 (2016).
-
Source:
-
Piperidine Carboxylate Data
- National Center for Biotechnology Information.
-
Source:
- Wiberg, K. B., et al. "Rotational barriers in N,N-dimethylbenzamides." Journal of Organic Chemistry, 52(26), 5670-5674.
Sources
- 1. acgpubs.org [acgpubs.org]
- 2. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Sciencemadness Discussion Board - isatoic anhydride synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
- 4. myttex.net [myttex.net]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. Convenient Novel Method to Access N-Benzylated Isatoic Anhydride: Reaction Behavior of Isatoic Anhydride with 4-Chlorobenzyl Chloride in the Presence of Bases - PMC [pmc.ncbi.nlm.nih.gov]
